Cas no 489430-50-4 (Pyridine-4-sulfonyl chloride hydrochloride)

• Product Name: Pyridine-4-sulfonyl chloride hydrochloride
• CAS No: 489430-50-4
• MF: C₅H₅Cl₂NO₂S
• MW: 214.069698095322
• MDL: MFCD04973456
• CID: 1026110
• PubChem ID: 22034080
• Update Time: 2025-09-27

Pyridine-4-sulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine-4-sulfonyl chloride hydrochloride
• 4-PYRIDINESULFONYL CHLORIDE HYDROCHLORIDE
• Pyridine-4-sulfonyl chloride hydrochloride
• 4-CHLOROSULFONYL-PYRIDINIUM, CHLORIDE
• MFCD04973456
• PYRIDINE-4-SULFONYL CHLORIDE HCL
• Pyridine-4-sulfonyl chloride--hydrogen chloride (1/1)
• SCHEMBL4014553
• A871858
• DTXSID70621847
• 489430-50-4
• 4-Pyridinesulfonyl chloride HCl
• Pyridine-4-sulfonylchloridehydrochloride
• AS-20073
• DB-070956
• pyridine-4-sulfonyl chloride;hydrochloride
• AKOS015846093
• 4-Pyridinesulfonyl chloride, hydrochloride
• C5H5Cl2NO2S

• MDL： MFCD04973456
• Inchi： 1S/C5H4ClNO2S.ClH/c6-10(8,9)5-1-3-7-4-2-5;/h1-4H;1H
• InChI Key： ZBDTZCIVBAUGNG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN=CC=1)(=O)=O.Cl

Computed Properties

• Exact Mass: 212.94200
• Monoisotopic Mass: 212.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Melting Point: 290-293°C
• PSA: 55.41000
• LogP: 2.89190

Pyridine-4-sulfonyl chloride hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine-4-sulfonyl chloride hydrochloride

Pyridine-4-sulfonyl chloride hydrochloride: Chemical Properties, Applications, and Recent Research Developments

Pyridine-4-sulfonyl chloride hydrochloride is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, characterized by a pyridine ring substituted with a sulfonyl chloride group and a hydrochloride salt form, makes it a versatile intermediate in the synthesis of various bioactive molecules. This compound, with the CAS number 489430-50-4, has garnered attention due to its utility in medicinal chemistry and industrial applications.

The chemical properties of Pyridine-4-sulfonyl chloride hydrochloride are influenced by its dual functionality: the electrophilic nature of the sulfonyl chloride group and the basicity of the pyridine ring. The sulfonyl chloride moiety is highly reactive, facilitating nucleophilic substitution reactions, which are crucial in drug synthesis. Meanwhile, the pyridine ring can participate in coordination chemistry and hydrogen bonding interactions, enhancing the compound's solubility and reactivity in aqueous environments.

In pharmaceutical research, Pyridine-4-sulfonyl chloride hydrochloride serves as a key intermediate in the development of novel therapeutic agents. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have highlighted its role in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's ability to act as a sulfonating agent has also been exploited in developing antibiotics and antiviral drugs.

The industrial applications of Pyridine-4-sulfonyl chloride hydrochloride extend beyond pharmaceuticals. It is widely used in the production of dyes, pigments, and agrochemicals due to its ability to form stable complexes with metal ions. These complexes are essential in colorimetric sensors and catalytic systems. Additionally, the compound's derivatives have been explored for their potential in material science, particularly in creating conductive polymers and metal-organic frameworks (MOFs).

Recent research has also delved into the environmental impact and sustainability of using Pyridine-4-sulfonyl chloride hydrochloride. Studies have demonstrated its degradation pathways under various conditions, providing insights into its environmental footprint. Efforts are being made to develop greener synthetic routes that minimize waste and hazardous byproducts. This aligns with global initiatives to promote sustainable chemistry practices.

The synthesis of Pyridine-4-sulfonyl chloride hydrochloride typically involves the chlorosulfonation of pyridine followed by salt formation. Advances in synthetic methodologies have led to more efficient and scalable production processes. For instance, catalytic methods have been developed to improve yield while reducing energy consumption. These innovations are crucial for meeting the growing demand for this compound in both academic and industrial settings.

The role of computational chemistry in understanding the behavior of Pyridine-4-sulfonyl chloride hydrochloride cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes and optimize synthetic pathways with high accuracy. This has accelerated the discovery of new derivatives with tailored properties for specific applications.

In conclusion, Pyridine-4-sulfonyl chloride hydrochloride, identified by its CAS number 489430-50-4, is a multifaceted compound with broad applications in pharmaceuticals, industry, and environmental science. Its unique chemical properties make it indispensable in drug development and material science. Ongoing research continues to uncover new possibilities for this versatile intermediate, reinforcing its importance in modern chemistry.